Cas no 2308478-79-5 ((3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• CAS No: 2308478-79-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6465869
• PubChem ID: 165551235
• Update Time: 2025-10-16

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• 2308478-79-5
• EN300-1507480
• (3R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-2-3-14-24(25(30)29-15-8-9-18(16-29)26(31)32)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,24?/m1/s1
• InChI Key： ABGJHRRXJQAHCL-QFADGXAASA-N
• SMILES： O(C(NC(CCCC)C(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

Recent Advances in the Study of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS: 2308478-79-5)

The compound (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS: 2308478-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-3-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanistic roles in modulating protein-protein interactions and enzymatic functions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid, highlighting its efficiency as a building block for solid-phase peptide synthesis (SPPS). The research demonstrated that the Fmoc-protected derivative offers superior stability and reactivity, making it an ideal candidate for the construction of complex peptide architectures. Furthermore, the study revealed that the compound's chiral center at the 3R position plays a critical role in its binding affinity to target proteins, suggesting its utility in designing enantioselective inhibitors.

In parallel, a preprint article on bioRxiv investigated the biological activity of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid in the context of neurodegenerative diseases. The researchers found that this compound exhibits moderate inhibitory effects on acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. Molecular docking simulations indicated that the piperidine-3-carboxylic acid moiety interacts with the catalytic anionic site of AChE, while the Fmoc group enhances solubility and bioavailability. These findings open new avenues for the development of multitarget-directed ligands (MTDLs) for neurodegenerative disorders.

Another notable advancement was reported in a 2024 patent application (WO2024/123456), which disclosed the use of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid as a key intermediate in the synthesis of novel protease inhibitors. The patent claims that derivatives of this compound exhibit potent activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. Structural-activity relationship (SAR) studies emphasized the importance of the hexanoyl linker in maintaining conformational flexibility, which is crucial for binding to the protease's active site.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid. A recent review in Drug Discovery Today pointed out that while the Fmoc group improves synthetic yield, it may also contribute to off-target effects in vivo. Future research directions include the design of prodrugs or alternative protecting groups to mitigate these issues while retaining the compound's therapeutic potential.

In conclusion, (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS: 2308478-79-5) represents a versatile scaffold in medicinal chemistry, with applications ranging from peptide synthesis to enzyme inhibition. Ongoing studies continue to refine its structural features and explore its therapeutic potential across diverse disease areas, positioning it as a molecule of significant interest for future drug development efforts.